5-((4-Benzylpiperazin-1-yl)(3-methoxyphenyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[(4-benzylpiperazin-1-yl)-(3-methoxyphenyl)methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C25H29N5O2S/c1-3-21-26-25-30(27-21)24(31)23(33-25)22(19-10-7-11-20(16-19)32-2)29-14-12-28(13-15-29)17-18-8-5-4-6-9-18/h4-11,16,22,31H,3,12-15,17H2,1-2H3
• InChI Key: FBDRPCQWTXOKMW-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C(=C(SC2=N1)C(C3=CC(=CC=C3)OC)N4CCN(CC4)CC5=CC=CC=C5)O
• Molecular Formula: C25H29N5O2S
• Molecular Weight: 463.6 g/mol

Description

The compound “5-((4-Benzylpiperazin-1-yl)(3-methoxyphenyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol” is a novel and potential 5-HT3 receptor antagonist. 5-HT3 receptor antagonists play a key role in the management of psychiatric disorders such as depression and anxiety.

Synthesis Analysis

The synthesis of similar compounds involves the reductive amination of a precursor molecule with different substituted aromatic aldehydes using sodium cyanoborohydride in methanol. The newly synthesized compounds are then purified and their structures are characterized by IR, 1H NMR, 13C NMR, and mass spectroscopy.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using crystallography. The terminal benzene rings in the molecules are inclined towards the mean plane of the piperazine ring.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include reductive amination. The docking simulation of the most active derivatives towards oxidoreductase enzyme showed that the most enzyme–inhibitor complex was stabilized by hydrophobic interactions occurring between the aromatic moieties of the ligand and lipophilic residues of the binding site.

Physical And Chemical Properties Analysis

The compound exhibited good log P (3.08) and pA2 (7.5) values. These values are important in determining the compound’s solubility and acidity respectively.

Mechanism of Action

The compound acts as a 5-HT3 receptor antagonist and may act through modulation of serotonergic transmission. It has been screened for its anxiolytic property in lipopolysaccharide (LPS) induced anxiety models.

Future Directions

The compound has shown potential in the management of psychiatric disorders such as depression and anxiety. Future research could focus on further understanding its mechanism of action, optimizing its synthesis, and conducting clinical trials to evaluate its safety and efficacy in humans.

Biochemical Analysis

Biochemical Properties

5-((4-Benzylpiperazin-1-yl)(3-methoxyphenyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, the compound has been shown to inhibit the activity of certain oxidoreductase enzymes, which are crucial for cellular redox reactions . Additionally, it can bind to specific protein targets, altering their conformation and activity. These interactions are primarily driven by hydrophobic interactions and hydrogen bonding between the compound and the biomolecules.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been observed to modulate cell signaling pathways, gene expression, and cellular metabolism. For example, the compound can activate or inhibit specific signaling pathways, leading to changes in cell proliferation, differentiation, and apoptosis . Furthermore, it can influence the expression of genes involved in metabolic processes, thereby altering the metabolic flux within cells.

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, such as enzymes and receptors, leading to their inhibition or activation. For instance, the compound has been shown to inhibit the activity of certain enzymes by binding to their active sites and preventing substrate binding . Additionally, it can modulate gene expression by interacting with transcription factors and other regulatory proteins, leading to changes in the transcriptional activity of target genes.

Temporal Effects in Laboratory Settings

The temporal effects of this compound in laboratory settings are influenced by its stability and degradation over time. The compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under harsh conditions . Long-term studies have shown that the compound can have sustained effects on cellular function, including prolonged inhibition of enzyme activity and persistent changes in gene expression.

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with different dosages. At low doses, the compound can exert beneficial effects, such as enhancing cellular function and promoting tissue repair . At high doses, it can cause toxic or adverse effects, including cellular damage and organ toxicity. Threshold effects have been observed, where the compound’s effects become pronounced only above a certain dosage level.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, influencing their activity and the overall metabolic flux within cells . For instance, the compound can modulate the activity of enzymes involved in the tricarboxylic acid cycle, leading to changes in the levels of key metabolites. Additionally, it can affect the balance of redox reactions by interacting with oxidoreductase enzymes.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound can be actively transported across cell membranes and distributed to various cellular compartments. Its localization and accumulation within cells can influence its activity and function, with higher concentrations observed in specific tissues or organelles.

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. The compound can be targeted to specific compartments or organelles through targeting signals or post-translational modifications . For example, it may localize to the mitochondria, where it can influence mitochondrial function and energy metabolism. Additionally, its presence in the nucleus can affect gene expression by interacting with nuclear proteins and transcription factors.